Cas no 88940-83-4 (3-Pyridinehexanol)

• Product name: 3-Pyridinehexanol
• CAS No: 88940-83-4
• MF: C₁₁H₁₇NO
• MW: 179.25878
• CID: 619105
• PubChem ID: 3686173

3-Pyridinehexanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinehexanol
• 6-pyridin-3-ylhexan-1-ol
• SCHEMBL5543830
• DTXSID00395044
• AKOS024366429
• 88940-83-4
• 6-(3-pyridyl)hexanol
• AKJPOXBRPUSSBC-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H17NO/c13-9-4-2-1-3-6-11-7-5-8-12-10-11/h5,7-8,10,13H,1-4,6,9H2
• InChI Key： AKJPOXBRPUSSBC-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)CCCCCCO

Computed Properties

• Exact Mass: 179.131
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų